Methyl 2-[2-(2-bromobenzoyl)imino-4-fluoro-1,3-benzothiazol-3-yl]acetate

• IUPAC Name: methyl 2-[2-(2-bromobenzoyl)imino-4-fluoro-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C17H12BrFN2O3S/c1-24-14(22)9-21-15-12(19)7-4-8-13(15)25-17(21)20-16(23)10-5-2-3-6-11(10)18/h2-8H,9H2,1H3
• InChI Key: KBLMQXSESFVDRE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN1C2=C(C=CC=C2SC1=NC(=O)C3=CC=CC=C3Br)F
• Molecular Formula: C17H12BrFN2O3S
• Molecular Weight: 423.3 g/mol

Description

Methyl 2-[2-(2-bromobenzoyl)imino-4-fluoro-1,3-benzothiazol-3-yl]acetate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of benzothiazole derivatives, which have been found to exhibit a wide range of biological and pharmacological activities.

Scientific Research Applications

Fluorescence and Material Science Applications

• A study focused on the synthesis and fluorescence efficiency of benzothiazole derivatives, including those with substitutions that could potentially relate to the core structure of Methyl 2-[2-(2-bromobenzoyl)imino-4-fluoro-1,3-benzothiazol-3-yl]acetate. These compounds emit blue light in the region between 450 to 495 nm, indicating their potential use in blue light-emitting devices and materials science applications (Mahadevan, Masagalli, Harishkumar, & Kumara, 2014).

Biological and Pharmacological Activities

• Functionalized benzothiazoles, including structures similar to the compound of interest, have been synthesized and studied for their biological activities. Such compounds exhibit antimicrobial and antiviral properties, highlighting their potential in developing new therapeutic agents (Badahdah, Hamid, & Noureddin, 2015).
• Another study reported on benzothiazole-imino-benzoic acid derivatives, including their metal complexes, showing good antimicrobial activity against various bacterial strains. This suggests the compound's framework could be beneficial in antimicrobial agent development (Mishra, Gound, Mondal, Yadav, & Pandey, 2019).

Chemical Synthesis and Characterization

• Research on the synthesis, characterization, and antimicrobial activities of benzothiazole derivatives provides insights into the chemical versatility and potential application of these compounds in creating new agents with biological activities. The work underlines the importance of structural modifications to enhance desired properties (Fuloria, Fuloria, & Gupta, 2014).

Potential in Drug Development

• A notable study involves the synthesis of novel methyl[4-oxo-2-(aroylimino)-3-(substituted phenyl)thiazolidin-5-ylidene]acetates, evaluated as aldose reductase inhibitors. These compounds, related to the structure of interest, have shown potential as novel drugs for treating diabetic complications, indicating the broader therapeutic potential of this compound derivatives (Ali, Saeed, Abbas, Shahid, Bolte, & Iqbal, 2012).